5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride
Cat. No. B140033
M. Wt: 286.8 g/mol
InChI Key: BEAYCJSJSMOLFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05225601
Procedure details
94.0 g (0.5 mol) of 1,2,3,4-tetrahydro-1,1,4,4tetramethylnaphthalene were stirred into 100 ml of chlorosulfonic acid at 20° C. within 30 min. The reaction solution was maintained at 60° C. for 1 hour, cooled to room temperature and then poured into 1.5 1 of ice and extracted with ether. The organic phase was washed to neutrality with brine and water, dried over magnesium sulfate and evaporated under reduced pressure. Recrystallization of the residue from methanol yielded 55.0 g of 5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphthalene-2-sulfonyl chloride of melting point 71°-74° C.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:14])[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([CH3:13])([CH3:12])[CH2:4][CH2:3]1.[Cl:15][S:16](O)(=[O:18])=[O:17]>>[CH3:1][C:2]1([CH3:14])[CH2:3][CH2:4][C:5]([CH3:13])([CH3:12])[C:6]2[CH:7]=[C:8]([S:16]([Cl:15])(=[O:18])=[O:17])[CH:9]=[CH:10][C:11]1=2
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Inputs
Step One
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Name
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|
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Quantity
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94 g
|
|
Type
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reactant
|
|
Smiles
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CC1(CCC(C2=CC=CC=C12)(C)C)C
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|
Name
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|
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Quantity
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100 mL
|
|
Type
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reactant
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|
Smiles
|
ClS(=O)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to room temperature
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ADDITION
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Type
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ADDITION
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|
Details
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poured into 1.5 1 of ice
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ether
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WASH
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Type
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WASH
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|
Details
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The organic phase was washed
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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Recrystallization of the residue from methanol
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(C=2C=CC(=CC2C(CC1)(C)C)S(=O)(=O)Cl)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 55 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
